3-chloro-N-[3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenyl]-5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C29H18ClF4N5O4
• Molecular Weight: 611.9 g/mol
• IUPAC Name: 3-chloro-N-[3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenyl]-5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C29H18ClF4N5O4/c30-25-26(37-38-24(29(32,33)34)14-23(36-27(25)38)16-4-7-18(31)8-5-16)28(40)35-19-11-20(39(41)42)13-22(12-19)43-21-9-6-15-2-1-3-17(15)10-21/h4-14H,1-3H2,(H,35,40)
• InChI Key: ABQOSJGJZIYKCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)OC3=CC(=CC(=C3)[N+](=O)[O-])NC(=O)C4=NN5C(=CC(=NC5=C4Cl)C6=CC=C(C=C6)F)C(F)(F)F

Description

• This compound has the chemical formula C₁₄H₈Cl₃N₃O and a molecular weight of approximately 340.6 g/mol.
• It belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives.
• The compound features a pyrazolo[1,5-a]pyrimidine core with various functional groups attached.

Preparation Methods

• Unfortunately, specific synthetic routes and industrial production methods for this compound are not readily available in the literature. it likely involves multi-step reactions.
• Researchers may explore various synthetic strategies, including condensation reactions, cyclizations, and functional group manipulations.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, such as oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Medicinal Chemistry: Researchers explore its potential as a drug candidate due to its unique structure and potential biological activities.

Biological Studies: Investigate its interactions with cellular targets, such as enzymes or receptors.

Industry: It may find applications in materials science or as a starting point for designing new compounds.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It could inhibit enzymes, modulate signaling pathways, or interact with receptors.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Unfortunately, I don’t have information on similar compounds at the moment. researchers can compare its structure, reactivity, and biological properties with related pyrazolo[1,5-a]pyrimidines.

Remember that this compound is part of a collection of rare and unique chemicals, and its analytical data may not be readily available. Researchers should verify its identity and purity before use